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Introduction
G protein-coupled receptor 120 (GPR120), also known as free fatty acid receptor 4 (FFAR4), is

a key receptor for long-chain unsaturated fatty acids, particularly omega-3 fatty acids like

docosahexaenoic acid (DHA) and eicosapentaenoic acid (EPA).[1][2][3] GPR120 is highly

expressed in adipose tissue and pro-inflammatory macrophages.[1][3] Upon activation by

agonists, GPR120 can signal through both G protein-dependent and β-arrestin-dependent

pathways.[4][5] The recruitment of β-arrestin 2 (β-arr2) to GPR120 is of significant interest as it

mediates potent anti-inflammatory and insulin-sensitizing effects, making GPR120 an attractive

therapeutic target for metabolic diseases such as type 2 diabetes and obesity.[1][2][4][5]

This application note provides a detailed protocol for a β-arrestin 2 recruitment assay to identify

and characterize GPR120 agonists. The assay is based on the principle of enzyme fragment

complementation (EFC), a robust and high-throughput screening method.[6][7][8]
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Activation of GPR120 by an agonist leads to a conformational change in the receptor,

facilitating its phosphorylation by G protein-coupled receptor kinases (GRKs). This

phosphorylation creates a binding site for β-arrestin 2. The binding of β-arrestin 2 to the

phosphorylated GPR120 sterically hinders further G protein coupling, leading to receptor

desensitization and internalization.[9] Importantly, the GPR120-β-arrestin 2 complex acts as a

scaffold for downstream signaling molecules. In macrophages, this complex interacts with

TAB1, inhibiting the TAK1-mediated pro-inflammatory pathways (NF-κB and JNK), thereby

exerting anti-inflammatory effects.[1][4][5]

The discovery of biased agonists, which preferentially activate either G protein or β-arrestin

pathways, has opened new avenues for targeted drug development.[6][10][11][12] A β-arrestin

recruitment assay is therefore a critical tool to identify such biased ligands for GPR120.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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